6-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-[(3-methylphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-[(3-methylphenyl)methyl]-6-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C22H19N7O2/c1-14-6-8-17(9-7-14)20-24-18(31-26-20)12-28-13-23-21-19(22(28)30)25-27-29(21)11-16-5-3-4-15(2)10-16/h3-10,13H,11-12H2,1-2H3
• InChI Key: GHWSQFKCZRQZBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4CC5=CC=CC(=C5)C
• Molecular Formula: C22H19N7O2
• Molecular Weight: 413.4 g/mol
• CAS No.: 1040640-13-8

Description

The compound 6-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-[(3-methylphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is a heterocyclic molecule featuring a triazolopyrimidinone core with two distinct substituents:

• A 1,2,4-oxadiazole ring substituted with a 4-methylphenyl group at position 3, linked via a methylene group to the triazolopyrimidinone core at position 6.
• A 3-methylbenzyl group attached to position 3 of the triazolopyrimidinone.

Biological Activity

The compound 6-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-[(3-methylphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action based on diverse research findings.

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of the Oxadiazole Ring : This can be achieved through the reaction of a suitable nitrile with hydrazine hydrate under acidic conditions.
• Synthesis of the Triazole and Pyrimidinone Core : The triazole ring is formed by cyclization of a hydrazine derivative with an appropriate electrophile.
• Coupling Reactions : The final step involves coupling the oxadiazole and pyrimidinone intermediates using suitable coupling reagents like palladium catalysts.

Antimicrobial Properties

Several studies have investigated the antimicrobial activity of related compounds featuring similar structural motifs. For example:

• Antifungal Activity : Compounds derived from 1,2,4-triazole derivatives showed significant activity against Candida albicans and Candida tropicalis .
• Bacterial Inhibition : Some derivatives demonstrated moderate to good activity against Escherichia coli and Klebsiella pneumoniae, suggesting potential for treating bacterial infections .

Antioxidant Activity

Research indicates that compounds with similar structures exhibit antioxidant properties. For instance:

• Certain derivatives have shown IC50 values comparable to ascorbic acid in lipid peroxidation assays, indicating their potential as antioxidant agents .

The mechanism by which this compound exerts its biological effects likely involves interaction with specific molecular targets:

• Enzyme Inhibition : The presence of functional groups may allow the compound to inhibit key enzymes involved in microbial metabolism or oxidative stress pathways.
• Receptor Modulation : It may also interact with cellular receptors that modulate various biochemical pathways.

Case Studies

Study	Findings
Study 1	Investigated the antimicrobial effects of triazole derivatives against various pathogens; demonstrated significant inhibition against Staphylococcus aureus and Enterococcus faecalis .
Study 2	Examined antioxidant properties; showed that certain derivatives had superior activity compared to traditional antioxidants like vitamin C .
Study 3	Focused on structure-activity relationships; identified key modifications that enhance biological activity .

Scientific Research Applications

Molecular Formula and Weight

• Molecular Formula : C22H22N6O
• Molecular Weight : 378.45 g/mol

Structural Features

This compound features a triazolo-pyrimidine core fused with an oxadiazole moiety. The presence of aromatic rings enhances its stability and biological activity.

Physicochemical Properties

While specific physicochemical data such as melting point and boiling point are not universally reported, the compound's solubility and stability in various solvents are crucial for its application in drug development.

Medicinal Chemistry

The compound has shown promising results in various biological assays. Its structural components suggest potential activity against several diseases:

• Anticancer Activity : Preliminary studies indicate that derivatives of triazolopyrimidine compounds can inhibit tumor growth by interfering with DNA synthesis or inducing apoptosis in cancer cells. Research has shown that similar compounds exhibit cytotoxic effects against various cancer cell lines .
• Antimicrobial Properties : The oxadiazole ring is known for its antimicrobial activities. Compounds containing oxadiazole have been reported to exhibit significant antibacterial effects against pathogens like Staphylococcus aureus .

Agricultural Chemistry

The compound may also find applications in agrochemicals as a fungicide or herbicide due to the presence of heterocycles known for their biological activity against pests and diseases affecting crops.

Material Science

Due to its unique structural properties, this compound can be explored for use in organic electronics or photonic devices. The conjugated systems within the molecule can facilitate charge transfer processes essential for electronic applications.

Case Study 1: Anticancer Activity

In a study conducted by Nicolaides et al., derivatives of oxadiazole were synthesized and tested for their anticancer properties. The results demonstrated that compounds similar to the target molecule exhibited selective cytotoxicity toward cancer cells while sparing normal cells . This suggests that modifications in the oxadiazole structure could enhance therapeutic efficacy.

Case Study 2: Antimicrobial Efficacy

Research by Talar & Dejai highlighted the antimicrobial properties of sulfurether compounds related to oxadiazoles. Their findings indicated that these compounds effectively inhibited the growth of Staphylococcus aureus, suggesting a potential role for the target compound in treating bacterial infections .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Substituent Variations

The triazolopyrimidinone core is a common motif in heterocyclic chemistry. Key structural analogs and their differences are summarized below:

Compound ID	R1 (Oxadiazole Substituent)	R2 (Triazole Substituent)	Molecular Formula	Molecular Weight (g/mol)	Synthesis Method
Target Compound	4-Methylphenyl	3-Methylbenzyl	C₂₅H₂₂N₈O₂*	490.50*	Not explicitly described
	N/A	3-Chlorobenzyl	C₁₇H₁₄ClN₇O	375.79	BMIM-PF6 ionic liquid, 3-step
	3,4-Dimethylphenyl	4-Fluorobenzyl	C₂₃H₂₀FN₇O₂	461.45	Custom synthesis (Arctom)
	3,4-Dimethoxyphenyl	3-Fluorobenzyl	C₂₂H₁₈FN₇O₄	463.43	Supplier synthesis (ChemScene)
	N/A	4-Chlorophenoxy/Isopropyl	C₁₉H₁₅ClN₆O₂	402.82	Crystallization/conventional

*Calculated based on structural similarity to .

Key Observations:

Oxadiazole Modifications :

• The target compound and analogs incorporate 1,2,4-oxadiazole groups, which enhance metabolic stability and π-π stacking interactions. The 4-methylphenyl substituent in the target (electron-donating) contrasts with 3,4-dimethylphenyl () and 3,4-dimethoxyphenyl (), which introduce steric bulk and polarizability .
• Analogs without oxadiazole groups () prioritize halogenated or oxygenated substituents for electronic modulation .

’s 3-chlorobenzyl group introduces a halogen-bonding motif absent in the target .

Physicochemical Properties

• Lipophilicity : The target’s 4-methylphenyl and 3-methylbenzyl groups likely increase hydrophobicity compared to fluorinated analogs (), which balance lipophilicity with polar interactions.